Cas no 210162-61-1 (1H-Indole, 1-(2-methylphenyl)-)

• Product Name: 1H-Indole, 1-(2-methylphenyl)-
• CAS No: 210162-61-1
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 1402127
• PubChem ID: 9834286
• Update Time: 2025-04-20

1H-Indole, 1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-(2-methylphenyl)-
• 1-(2-methylphenyl)-1H-indole
• 210162-61-1
• BJNMTUGUPXMLLO-UHFFFAOYSA-N
• 2,3-Methylphenylindol
• SCHEMBL5604900
• HS-5127

• Inchi： 1S/C15H13N/c1-12-6-2-4-8-14(12)16-11-10-13-7-3-5-9-15(13)16/h2-11H,1H3
• InChI Key： BJNMTUGUPXMLLO-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=CC=CC1=2)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 207.10489
• Monoisotopic Mass: 207.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9A^2
• XLogP3: 4

Experimental Properties

• PSA: 4.93